5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C26H31N3O3S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: (5E)-5-[(2-butoxyphenyl)methylidene]-3-[[4-(4-methylphenyl)piperazin-1-yl]methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C26H31N3O3S/c1-3-4-17-32-23-8-6-5-7-21(23)18-24-25(30)29(26(31)33-24)19-27-13-15-28(16-14-27)22-11-9-20(2)10-12-22/h5-12,18H,3-4,13-17,19H2,1-2H3/b24-18+
• InChI Key: HUCDNOSNZILXCJ-HKOYGPOVSA-N
• Isomeric SMILES: CCCCOC1=CC=CC=C1/C=C/2\C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC=C(C=C4)C
• SMILES: CCCCOC1=CC=CC=C1C=C2C(=O)N(C(=O)S2)CN3CCN(CC3)C4=CC=C(C=C4)C

Description

5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione, also known as BBMV, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBMV is a thiazolidinedione derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication. 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell walls.
Biochemical and Physiological Effects:
5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell walls. In addition, 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has been shown to have antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione is its broad-spectrum activity against various types of cancer cells, fungi, and bacteria. 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has also been shown to have low toxicity in animal models. However, one of the limitations of 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione. One of the future directions is the development of more efficient and cost-effective synthesis methods for 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione. Another future direction is the investigation of the molecular mechanisms underlying the antitumor, antifungal, and antibacterial activities of 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione. Furthermore, the potential use of 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione as a corrosion inhibitor and as a dye for solar cells should be explored further.

Synthesis Methods

5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has been synthesized using various methods. One of the most common methods involves the reaction of 2-butoxybenzaldehyde with 4-(4-methylphenyl)-1-piperazinecarboxylic acid in the presence of triethylamine. The resulting product is then reacted with thiosemicarbazide in ethanol to obtain 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. 5-(2-Butoxybenzylidene)-3-{[4-(4-methylphenyl)-1-piperazinyl]methyl}-1,3-thiazolidine-2,4-dione has been shown to have antitumor, antifungal, and antibacterial activities. It has also been studied for its potential use as a corrosion inhibitor and as a dye for solar cells.